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Compound of Interest

Compound Name: 2,2,6-Trimethylcyclohexanone

Cat. No.: B1581249

An In-depth Technical Guide to the Physical Properties of 2,2,6-Trimethylcyclohexanone

This technical guide provides a comprehensive overview of the key physical properties of
2,2,6-trimethylcyclohexanone, specifically its boiling point and density. The information is
intended for researchers, scientists, and professionals in the field of drug development and
other scientific disciplines who require precise data for modeling, synthesis, and formulation.
This document outlines the experimentally determined values for these properties and
describes the general methodologies employed for their measurement.

Physical Properties of 2,2,6-
Trimethylcyclohexanone

2,2,6-Trimethylcyclohexanone, a cyclic ketone, is a colorless to pale yellow liquid at room
temperature.[1][2][3] Its physical characteristics are crucial for its handling, application in
chemical syntheses, and for predicting its behavior in various chemical and physical processes.

Data Presentation

The quantitative physical properties of 2,2,6-trimethylcyclohexanone are summarized in the
table below. These values represent a consensus from multiple reliable chemical data sources.
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Physical Property Value Conditions

At 760 mmHg (atmospheric

Boiling Point 178-179 °C
pressure)[4][5][6][7]

At 15 mmHg (reduced

61-62°C pressure)[8]

Density 0.904 g/mL At 25 °C[9][5][6]
0.900-0.907 g/mL At 25 °C[1][7]

0.91 g/mL At 20 °C

Experimental Protocols

While specific experimental records for the determination of these properties for 2,2,6-
trimethylcyclohexanone are not publicly detailed, the following sections describe the
standard and widely accepted methodologies for measuring the boiling point and density of
liquid organic compounds. These protocols are based on established laboratory techniques
and international standards, such as those from the Organisation for Economic Co-operation
and Development (OECD) and ASTM International.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Method 1: Simple Distillation
This is a common and effective method for determining the boiling point of a pure liquid.

e Apparatus: A round-bottom flask, a distillation head with a port for a thermometer, a
condenser, a receiving flask, a heat source (heating mantle or oil bath), and a calibrated
thermometer.

e Procedure:
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o The liquid sample (2,2,6-trimethylcyclohexanone) is placed in the round-bottom flask
along with boiling chips to ensure smooth boiling.

o The distillation apparatus is assembled. The thermometer bulb is positioned so that its top
is level with the bottom of the side arm of the distillation head, ensuring it measures the
temperature of the vapor that is distilling.

o The liquid is heated, and as it boils, the vapor rises into the distillation head.

o The vapor then passes into the condenser, where it is cooled by circulating water and
condenses back into a liquid.

o The condensed liquid (distillate) is collected in the receiving flask.

o The temperature is recorded when it stabilizes during the distillation process. This stable
temperature is the boiling point of the liquid.[5]

Method 2: Thiele Tube Method (Micro Boiling Point Determination)
This method is suitable for small quantities of liquid.

o Apparatus: A Thiele tube, a thermometer, a small test tube (fusion tube), a capillary tube
sealed at one end, a heat source (Bunsen burner or hot plate), and a liquid bath (e.qg.,
paraffin oil).

e Procedure:
o Afew drops of the liquid sample are placed into the small test tube.
o The capillary tube is placed in the test tube with its open end downwards.

o The test tube is attached to the thermometer, and both are immersed in the Thiele tube
containing the heating oil.

o The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube
expands and escapes as bubbles.

o Heating is continued until a steady stream of bubbles emerges from the capillary tube.
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o The heat source is then removed, and the apparatus is allowed to cool.

o The temperature at which the liquid is drawn into the capillary tube is recorded as the
boiling point.[10][11][12]

Density Determination

Density is the mass of a substance per unit volume.

Method 1: Pycnometry

This is a highly accurate method for determining the density of liquids.

o Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it), a high-precision analytical balance, and a constant-temperature
bath.

e Procedure:
o The empty pycnometer is cleaned, dried, and its mass is accurately weighed.

o The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The
stopper is inserted, and any excess liquid that emerges from the capillary is carefully
wiped off.

o The filled pycnometer is placed in a constant-temperature bath (e.g., at 25 °C) to allow the
liquid to reach thermal equilibrium.

o The pycnometer is removed from the bath, dried, and its mass is accurately weighed.

o The mass of the liquid is determined by subtracting the mass of the empty pycnometer
from the mass of the filled pycnometer.

o The volume of the pycnometer is determined by repeating the procedure with a reference
liquid of known density (e.g., deionized water).

o The density of the sample is calculated by dividing the mass of the sample by the volume
of the pycnometer.
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Method 2: Digital Density Meter (Oscillating U-tube Method)

This is a rapid and accurate automated method, often compliant with standards like ASTM
D4052.[3][13][14][15]

o Apparatus: A digital density meter.
e Procedure:

o The instrument is calibrated using certified reference standards (e.g., dry air and deionized
water).

o A small volume of the liquid sample is injected into the oscillating U-tube of the density
meter.

o The instrument measures the change in the oscillation frequency of the U-tube caused by
the mass of the sample.

o The density of the sample is automatically calculated from this change in frequency and
displayed by the instrument. The measurement is typically performed at a controlled
temperature.

Mandatory Visualization

The following diagram illustrates a generalized workflow for the experimental determination and
verification of the physical properties of a liquid organic compound such as 2,2,6-
trimethylcyclohexanone.
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Workflow for Physical Property Determination
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Caption: Generalized workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581249?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

